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Compound of Interest

Compound Name: N,N-Dimethylstearamide

CAS No.: 3886-90-6

Cat. No.: B1580666

Get Quote

Domain: Green Chemistry & Advanced Materials Processing Focus: Physicochemical

Properties, Process Protocols, and Safety Profile

Executive Summary: The "Melt Solvent" Paradigm
In the search for replacements for dipolar aprotic solvents like N-Methyl-2-pyrrolidone (NMP)

and Dimethylformamide (DMF), researchers often encounter a trade-off between solvency

power and toxicity.[1] N,N-Dimethylstearamide (N,N-DMS) (CAS: 3886-90-6) emerges as a

critical alternative, particularly for high-temperature processing and lipophilic formulations.[1]

Unlike NMP, N,N-DMS possesses a long hydrophobic C18 tail, rendering it a waxy solid or

semi-solid at room temperature (depending on purity). This guide redefines N,N-DMS not

merely as a liquid solvent, but as a Phase-Change Solvent—inert and solid during storage, but

a powerful, high-boiling aprotic medium above 40°C.

Key Advantages Over NMP/DMF
Thermal Stability: Boiling point >300°C (at 760 mmHg) allows for high-temperature reactions

without pressure vessels.[1]
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Safety Profile: Significantly higher flash point (>130°C) and reduced reproductive toxicity

concerns compared to NMP (Reprotox 1B).[1]

Amphiphilicity: The unique structure allows it to solubilize highly lipophilic polymers and

drugs that precipitate in pure polar aprotic solvents.[1]

Physicochemical Architecture
The utility of N,N-DMS is dictated by its molecular structure.[1] It is an amphiphile: a polar

dimethylamide "head" capable of hydrogen bond acceptance, attached to a non-polar stearyl

"tail."

Table 1: Comparative Physicochemical Data
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Property
N,N-
Dimethylstearamid
e (N,N-DMS)

N-Methyl-2-
pyrrolidone (NMP)

Operational
Implication

CAS Number 3886-90-6 872-50-4
Specific identification.

[1]

Physical State (25°C) Waxy Solid / Paste Liquid

N,N-DMS requires

heating lines or melt-

processing.[1]

Melting Point
35°C – 45°C (Grade

dependent)
-24°C

N,N-DMS offers

"solid-state" solvent

recovery upon

cooling.[1]

Boiling Point ~356°C (extrapolated) 202°C

N,N-DMS has

negligible VOC

emissions at standard

process temps.[1]

Flash Point ~130°C - 148°C 91°C

N,N-DMS is safer for

open-system heating.

[1]

LogP (Octanol/Water)
~7.4 (Highly

Lipophilic)
-0.38 (Hydrophilic)

N,N-DMS targets non-

polar solutes; NMP

targets polar solutes.

[1]

Mechanistic Visualization
The following diagram illustrates the solvation mechanism of N,N-DMS, highlighting its dual-

nature interaction which differs from the purely polar mechanism of NMP.
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N,N-Dimethylstearamide Molecule
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Van der Waals / Hydrophobic Interaction

Stabilized High-Temp Solution
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Caption: N,N-DMS acts as a molecular surfactant, stabilizing both polar functional groups and

lipophilic backbones in solution.[1]

Operational Protocol: The "Melt-Process" Workflow
Using N,N-DMS requires a modified workflow compared to liquid solvents.[1] The following

protocol is designed for High-Temperature Polymer Dissolution or Recrystallization of Active

Pharmaceutical Ingredients (APIs).

The Self-Validating Protocol
Objective: Solubilize a poorly soluble crystalline solute (e.g., a hydrophobic drug or semi-

crystalline polymer) using N,N-DMS.[1]

Validation Checkpoint: The system is self-validating via the Clear Point Determination. If the

solution does not become optically transparent at

, the solute-solvent compatibility is insufficient, or the concentration exceeds the saturation
limit.

Step-by-Step Methodology
Preparation (Solid State):

Weigh the target solute (X grams).[1]

Weigh N,N-DMS (Y grams) as a solid wax.[1]
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Note: A typical starting ratio is 10-20% w/w solute.[1]

Thermal Activation (The Melt):

Place the vessel in a heating block or oil bath set to 60°C (approx. 15-20°C above the

solvent's melting point).[1]

Observation: The white waxy N,N-DMS will transition to a clear, low-viscosity oil.[1]

Solubilization (The Mix):

Introduce the solute to the molten solvent.[1]

Agitate at 300-500 RPM.

Critical Control: If the solute requires higher energy to overcome lattice energy, increase

temperature to 100°C. N,N-DMS is stable up to 200°C+ without degradation.[1]

Process/Reaction:

Perform the required chemical reaction or blending while maintaining

.

Recovery (The Cool-Down):

Method A (Precipitation): Cool the mixture slowly to 25°C. The N,N-DMS will

solidify/crystallize.[1] If the solute is less soluble in the solid matrix, it may phase-separate

or co-crystallize.[1]

Method B (Solvent Exchange): While liquid (60°C), add a co-solvent (e.g., Ethanol or

Isopropanol) in which N,N-DMS is soluble but the polymer/solute is not. This induces

precipitation of the product while keeping the N,N-DMS in the mother liquor.[1]

Workflow Logic Diagram
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Caption: Operational logic for handling phase-change solvents. Note the critical temperature

checkpoints.

Applications & Strategic Utility
High-Temperature Polymer Synthesis
Standard solvents like NMP boil at 202°C but have significant vapor pressure at 180°C. N,N-

DMS has negligible vapor pressure at these temperatures.[1]

Use Case: Synthesis of polyimides or polysulfones where water must be driven off

(azeotropic distillation) without losing the reaction solvent.[1]

Benefit: Reduced VOC capture requirements and lower risk of solvent flammability.[1]

Transdermal Drug Delivery (Enhancer)
N,N-DMS is structurally similar to the lipids in the stratum corneum (skin barrier).[1]

Mechanism: It acts as a penetration enhancer by momentarily disrupting the lipid bilayer

structure, allowing API passage, before re-solidifying or integrating.

Reference: Often cited in patents for transdermal patches involving lipophilic drugs (e.g.,

Ibuprofen, Steroids).

Agrochemical Formulations
Used in Emulsifiable Concentrates (EC) or Oil Dispersions (OD).[1]

Benefit: Unlike NMP, which is under regulatory pressure (REACH restrictions), N,N-DMS is

often classified as a "Green Solvent" derived from renewable feedstocks (Stearic acid).

Safety & Regulatory Profile (E-E-A-T)
The shift to N,N-DMS is largely driven by the regulatory toxicity of shorter-chain amides.[1]

Toxicity: N,N-Dimethylstearamide is generally considered to have low acute toxicity.[1] It is

not classified as a Carcinogen, Mutagen, or Reprotoxin (CMR) under GHS in the same

category as NMP (Reprotox 1B).
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Skin/Eye: Like most surfactants and amides, it can cause skin and eye irritation (Category

2). Proper PPE (gloves, goggles) is required, particularly when handling the hot liquid.

REACH Status: Registered. It is often grouped under "Reaction mass of dimethyl amides" in

industrial dossiers.[1]

Environmental: Readily biodegradable due to the fatty acid chain.[1]

Expert Note: Always verify the specific Grade. Technical grades (e.g., Hallcomid M-18-51) are

mixtures of N,N-Dimethylstearamide and N,N-Dimethyloleamide.[1] The presence of the

unsaturated Oleamide lowers the melting point, making it a liquid at RT, but potentially reducing

oxidative stability at very high temperatures compared to the pure saturated Stearamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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